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Compound of Interest

Compound Name: Rotundin hydrate

CAS No.: 219697-24-2

Cat. No.: B600692

Get Quote

Executive Summary & Chemical Identity
Rotundine (L-Tetrahydropalmatine) is a tetrahydroprotoberberine isoquinoline alkaloid used

clinically for its analgesic and sedative properties. While the anhydrous form is often sought for

enhanced bioavailability, the monohydrate form is thermodynamically stable under ambient

humidity and is frequently the primary isolate during aqueous extraction.

Controlling the solid-state form (pseudopolymorphism) is critical for regulatory compliance and

dosage consistency. This guide provides protocols for the extraction/synthesis of the crude

alkaloid and the specific crystallization engineering required to isolate the Rotundine

Monohydrate.
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Property Specification

IUPAC Name
(13aS)-2,3,9,10-tetramethoxy-5,8,13,13a-

tetrahydro-6H-isoquinolino[2,1-b]isoquinoline

CAS Number 483-14-7

Molecular Weight
355.43 g/mol (Anhydrous) / ~373.45 g/mol

(Monohydrate)

Appearance White to pale-yellow crystalline powder

Solubility
Soluble in Chloroform, Hot Ethanol; Insoluble in

Water; Soluble in Dilute Acid

Chirality
Levorotatory (

-isomer), active pharmaceutical ingredient

Synthesis & Extraction Protocols
Rotundine is primarily obtained via two routes: natural extraction from Stephania species or

semi-synthesis via the reduction of Palmatine.

Protocol A: Acid-Base Extraction from Stephania
rotunda
Objective: Isolation of crude Rotundine from plant tubers. Mechanism: Alkaloids exist as salts in

the plant (acidic environment) and precipitate as free bases upon basification.

Reagents:

Stephania rotunda tuber powder (dried, 40 mesh)

Hydrochloric Acid (1.5% - 2.5% v/v)

Ammonium Hydroxide (NH₄OH) or Sodium Hydroxide (10% NaOH)

Ethanol (95%)
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Step-by-Step Workflow:

Acid Digestion: Macerate 1 kg of dried tuber powder in 5 L of 2% HCl for 24 hours at room

temperature. The low pH converts alkaloids into water-soluble hydrochloride salts.

Filtration: Filter the biomass. Retain the filtrate (acidic liquor). Repeat extraction on biomass

twice to maximize yield.

Basification (Critical Step): Slowly add 10% NaOH or NH₄OH to the combined filtrate under

constant stirring. Monitor pH.

Target: pH 9–10.

Observation: A heavy, off-white precipitate (Crude Rotundine Free Base) will form.

Collection: Allow the precipitate to settle for 12–24 hours. Filter via vacuum filtration

(Buchner funnel).

Wash: Wash the filter cake with cold water (pH 8) to remove residual inorganic salts.

Protocol B: Semi-Synthesis via Palmatine Reduction
Objective: Conversion of Palmatine (abundant in Coptis chinensis) to L-Tetrahydropalmatine.

Mechanism: Reduction of the quaternary ammonium cation in the isoquinoline ring.

Reagents:

Palmatine Chloride[1][2]

Zinc powder (activated)

Hydrochloric Acid (dilute) or Sulfuric Acid

Reaction:

Step-by-Step Workflow:

Dissolve Palmatine Chloride in 10% H₂SO₄.
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Add activated Zinc powder (2.0 eq) slowly to control hydrogen evolution.

Heat to 50–60°C for 2 hours. Monitor via TLC (Disappearance of Palmatine spot).

Filter off unreacted Zinc.

Basify filtrate with NH₄OH to pH 10 to precipitate racemic Tetrahydropalmatine.

Note: This produces the racemate. Chiral resolution (using L-tartaric acid) is required to

isolate the active L-isomer (Rotundine).

Crystallization Engineering: Targeting the Hydrate
The critical distinction between Anhydrous Rotundine and Rotundine Monohydrate lies in the

Water Activity (

) of the crystallization solvent.

Thermodynamic Driver
Anhydrous Form: Favored in pure organic solvents (Absolute Ethanol, Chloroform) at high

temperatures.

Monohydrate Form: Favored in aqueous-organic mixtures where water activity is sufficient to

incorporate into the crystal lattice during nucleation.

Protocol C: Recrystallization of Rotundine Monohydrate
Objective: Purify crude Rotundine and lock the crystal structure into the stable Monohydrate

form.

Reagents:

Crude Rotundine (from Protocol A or B)

Solvent A: Ethanol (95%)

Solvent B: Purified Water
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Procedure:

Dissolution: Suspend 100g of Crude Rotundine in 500 mL of Ethanol (95%).

Heating: Heat the mixture to reflux (~78°C). The solid should dissolve completely.[3] If not,

add Ethanol in 50 mL increments.

Hot Filtration: Filter the hot solution through a heated funnel to remove insoluble mechanical

impurities.

Hydrate Nucleation (The "Water Strike"):

While the filtrate is still warm (60°C), slowly add warm water (50°C) until the solution

becomes slightly turbid (Cloud Point).

Ratio: Typically 1:1 to 1:2 (Water:Ethanol) by volume.

Cooling Profile:

Cool slowly to room temperature (25°C) over 4 hours (Rate: ~10°C/hr).

Scientific Rationale: Slow cooling prevents amorphous precipitation and allows water

molecules to order themselves into the crystal lattice channels.

Aging: Hold at 4°C for 12 hours. This ensures maximum yield and complete conversion to

the hydrate.

Isolation: Filter crystals.

Drying: Dry at 50°C under vacuum.

Warning: Do NOT dry above 80°C or use desiccants like P₂O₅, as this will dehydrate the

crystal, collapsing the lattice into the anhydrous form or an amorphous phase.

Process Visualization
Workflow Diagram
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The following diagram illustrates the decision matrix for extraction and specific crystallization of

the hydrate form.

Raw Material Source

Stephania Tubers
(Natural)

Palmatine Chloride
(Synthetic Precursor)

Acid Extraction (HCl)
Solubilization

Zn/Acid Reduction
(+ Chiral Resolution)

Basification (pH 9-10)
Precipitation of Free Base

Filtrate

Crude Rotundine
(Amorphous/Mixed)

Dissolve in Hot Ethanol (78°C)

Add Water to Cloud Point
(Hydrate Nucleation)

Slow Cooling (10°C/hr)
to 4°C

Drying < 60°C
Target: Monohydrate

Standard Path

Drying > 90°C
Target: Anhydrous

Dehydration Path
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Click to download full resolution via product page

Figure 1: Process flow for the extraction, synthesis, and differential crystallization of Rotundine

Hydrate.

Characterization & Quality Control
To validate the synthesis of Rotundine Monohydrate versus the Anhydrous form, the following

analytical techniques must be employed.

Differential Scanning Calorimetry (DSC)
Monohydrate: Exhibits a broad endothermic peak (dehydration) typically between 90°C–

110°C, followed by a sharp melting endotherm at 141°C–144°C.

Anhydrous: Lacks the dehydration peak; shows only the sharp melting endotherm at 141°C–

144°C (or slightly higher for pure polymorphs).

Thermogravimetric Analysis (TGA)[10]
Monohydrate: Shows a distinct weight loss step corresponding to the loss of lattice water.

Calculation: MW (L-THP) = 355.4; MW (H₂O) = 18.0.

Theoretical Loss:

.

Acceptance Criteria: TGA weight loss of 4.5% – 5.0%.

Anhydrous: Negligible weight loss (< 0.5%) up to the melting point.

X-Ray Powder Diffraction (XRPD)
The hydrate and anhydrous forms have distinct crystal lattices.

Monohydrate: Characteristic peaks often observed at low 2

angles (specific values depend on the exact pseudopolymorph, but distinct from the
anhydrous pattern).
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Validation: Compare experimental pattern against the calculated pattern from single-crystal

data (Ref: Acta Cryst. C).

Troubleshooting Guide
Issue Probable Cause Corrective Action

Low Yield
Incomplete precipitation during

basification.

Ensure pH reaches 9–10.

Allow longer settling time (24h)

at 4°C.

Oiling Out
Cooling too rapid; impurities

present.

Re-heat to dissolve. Add seed

crystals of Rotundine. Cool

slower.

TGA Loss < 4%
Partial dehydration during

drying.

Lower drying temperature to

50°C. Increase humidity in

drying oven.

Yellow Coloration Oxidation of the alkaloid.

Perform crystallization under

Nitrogen atmosphere. Store in

amber glass.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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